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Get Quote

Content Type: Technical Reference & Application Guide Target Audience: Analytical Chemists,

Metabolomics Researchers, and Drug Development Scientists.

Executive Summary
2-Hydroxyethanephosphonic Acid-d4 (HEPA-d4) is the stable isotope-labeled analog of 2-

hydroxyethylphosphonic acid (HEPA). It serves as the critical internal standard (IS) for the

precise quantification of phosphonate metabolites via Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

Its primary utility lies in neutralizing matrix effects during the analysis of Fosfomycin

biosynthesis, Ethephon degradation, and Fosetyl-Aluminum residues in complex biological and

environmental matrices. Due to the extreme polarity of phosphonates, HEPA-d4 is essential for

correcting retention time shifts and ionization suppression in HILIC and Anion-Exchange

chromatography.
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Property Specification

Chemical Name 2-Hydroxyethanephosphonic Acid-d4

Synonyms
(2-Hydroxyethyl)phosphonic acid-d4; HEPA-d4;

P-(2-Hydroxyethyl)-phosphonic acid-d4

CAS Number

22987-21-9 (Unlabeled Analog).[1] Note:

Specific CAS for the d4-isotopologue is not

centrally assigned; refer to unlabeled CAS for

regulatory queries.

Molecular Formula C₂H₃D₄O₄P

Molecular Weight 130.07 g/mol (Unlabeled: 126.05 g/mol )

Isotopic Purity ≥ 99 atom % D

Chemical Purity ≥ 95% (NMR/Titration)

Solubility
Highly soluble in water, Methanol; Insoluble in

Hexane/Acetone.[2]

pKa Values ~2.4 (pK₁) and ~7.8 (pK₂)

Structural Integrity
The deuterium labeling occurs on the ethyl chain (

and

), replacing four hydrogen atoms. This placement is metabolically stable and resistant to
Hydrogen-Deuterium Exchange (HDX) in aqueous solvents, unlike labile hydroxyl/phosphonate
protons.

Analytical Application: LC-MS/MS Methodology
The Challenge of Phosphonate Analysis
Phosphonates like HEPA are "retention gaps" in standard C18 chromatography. They elute in

the void volume due to high polarity. Furthermore, they are prone to severe metal adsorption

(chelation) in stainless steel LC pathways.
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Solution: Use HEPA-d4 in a Porous Graphitic Carbon (PGC) or Hydrophilic Interaction Liquid

Chromatography (HILIC) workflow.

Mass Spectrometry Parameters (ESI-)
HEPA-d4 is detected in Negative Electrospray Ionization (ESI-) mode. The phosphate group

facilitates facile deprotonation.

MRM Transitions Table:

Compound
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Dwell Time
(ms)

HEPA (Target) 125.0 79.0 -22 50

HEPA (Qualifier) 125.0 95.0 -18 50

HEPA-d4 (IS) 129.0 79.0 -22 50

Note: The product ion at m/z 79 (

) is common to both target and IS because the deuterium is located on the ethyl chain, which is
cleaved off during fragmentation.

Visualization: MS/MS Fragmentation Logic
The following diagram illustrates the fragmentation pathway used for MRM quantification,

highlighting why the product ion remains consistent despite deuteration.

Figure 1: MS/MS Fragmentation Pathway for HEPA-d4 Quantitation
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Click to download full resolution via product page

Sample Preparation Protocol (QuPPe Method)
For food matrices (e.g., grapes, tomatoes) or biological fluids, the Quick Polar Pesticides

(QuPPe) extraction is the industry standard.

Homogenization: Weigh 10 g sample into a centrifuge tube.

IS Addition: Spike with HEPA-d4 solution (final conc. 0.1 µg/mL).

Extraction: Add 10 mL Methanol + 1% Formic Acid.

Why Acidified MeOH? It disrupts protein binding and keeps the phosphonate in a

protonated state to improve solubility in organic solvent.

Agitation: Shake vigorously for 1 min (or vortex).

Centrifugation: 4000 rpm for 5 min.

Filtration: Filter supernatant through a 0.22 µm PTFE filter into a plastic vial.

Caution: Avoid glass vials if possible; phosphonates can adsorb to glass surfaces at low

concentrations.

Biological Context & Mechanism[3][4][5][6]
HEPA is not just an environmental breakdown product; it is a pivotal intermediate in the

biosynthesis of Fosfomycin, a broad-spectrum antibiotic produced by Streptomyces species.

The C-P Bond Formation Pathway
Understanding the biological origin of HEPA assists in metabolic flux analysis.

Phosphonoacetaldehyde is reduced to HEPA.

HEPA is cytidylylated by the enzyme Fom1.[3]
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This activates the carbon chain for eventual methylation and epoxide formation

(Fosfomycin).

Visualization: Biosynthetic Role
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Figure 2: Role of HEPA in the Fosfomycin Biosynthetic Pathway
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Handling, Stability, and Safety
Storage Conditions

Form: Usually supplied as a neat oil or hygroscopic solid.

Temperature: Store at -20°C.

Atmosphere: Hygroscopic; store under inert gas (Nitrogen/Argon) if possible.

Reconstitution: Prepare stock solutions (1 mg/mL) in water or methanol. Stock solutions are

stable for 6 months at -20°C.

Safety Profile
Hazards: Irritant to eyes and skin. Phosphonic acids are generally low toxicity but are acidic.

PPE: Wear nitrile gloves and safety glasses.

Disposal: Dispose of as organophosphorus chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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